3-[(3-Ethoxy-2-prop-2-enoxyphenyl)methylamino]propan-1-ol;hydrochloride

• IUPAC Name: 3-[(3-ethoxy-2-prop-2-enoxyphenyl)methylamino]propan-1-ol;hydrochloride
• InChI: InChI=1S/C15H23NO3.ClH/c1-3-11-19-15-13(12-16-9-6-10-17)7-5-8-14(15)18-4-2;/h3,5,7-8,16-17H,1,4,6,9-12H2,2H3;1H
• InChI Key: KSQDTFGSDCPDFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1OCC=C)CNCCCO.Cl
• Molecular Formula: C15H24ClNO3
• Molecular Weight: 301.81 g/mol

Description

3-[(3-Ethoxy-2-prop-2-enoxyphenyl)methylamino]propan-1-ol;hydrochloride is an organic compound that features a benzylamine structure with allyloxy and ethoxy substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(3-Ethoxy-2-prop-2-enoxyphenyl)methylamino]propan-1-ol;hydrochloride typically involves multiple steps. One common route includes the alkylation of 2-(allyloxy)-3-ethoxybenzylamine with 3-chloropropanol under basic conditions to form the desired product. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-[(3-Ethoxy-2-prop-2-enoxyphenyl)methylamino]propan-1-ol;hydrochloride can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The benzylamine moiety can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Conditions involving alkyl halides or sulfonates in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various amines or alcohols.

Scientific Research Applications

3-[(3-Ethoxy-2-prop-2-enoxyphenyl)methylamino]propan-1-ol;hydrochloride has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(3-Ethoxy-2-prop-2-enoxyphenyl)methylamino]propan-1-ol;hydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-{[2-(methoxy)-3-ethoxybenzyl]amino}-1-propanol hydrochloride
• 3-{[2-(allyloxy)-3-methoxybenzyl]amino}-1-propanol hydrochloride
• 3-{[2-(allyloxy)-3-ethoxyphenyl]amino}-1-propanol hydrochloride

Uniqueness

3-[(3-Ethoxy-2-prop-2-enoxyphenyl)methylamino]propan-1-ol;hydrochloride is unique due to its specific substitution pattern on the benzylamine moiety